Cas no 2803834-85-5 (7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole)

• Product Name: 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole
• CAS No: 2803834-85-5
• MF: C₉H₇BrF₃N
• MW: 266.057791948318
• CID: 6622746
• PubChem ID: 165641310
• Update Time: 2025-11-01

7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C9H7BrF3N/c10-7-2-1-6(9(11,12)13)5-3-4-14-8(5)7/h1-2,14H,3-4H2
• InChI Key： VMGNXMMGTMHZPJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC=C2Br)CC1

Additional information on 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole

Comprehensive Overview of 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 2803834-85-5)

The compound 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 2803834-85-5) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromine substitution at the 7-position and a trifluoromethyl group at the 4-position, this indole derivative exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for small molecule inhibitors and fluorescence probes, aligning with current trends in targeted therapy development.

In the context of modern medicinal chemistry, 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole serves as a crucial intermediate for the synthesis of biologically active compounds. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (bromine) groups on the indole core creates a unique electronic environment that can be exploited for structure-activity relationship (SAR) studies. This characteristic makes it particularly valuable for researchers investigating kinase inhibitors or GPCR modulators, which are hot topics in oncology and CNS drug development.

The synthetic versatility of CAS 2803834-85-5 is another area of growing interest. Recent publications highlight its utility in palladium-catalyzed cross-coupling reactions, a methodology frequently searched by synthetic chemists. The bromine atom at the 7-position serves as an excellent handle for Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the rapid diversification of the indole scaffold. This aligns with the pharmaceutical industry's demand for efficient library synthesis approaches in early-stage drug discovery.

From a material science perspective, the trifluoromethyl group in 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole contributes to enhanced lipophilicity and metabolic stability - properties highly sought after in the development of bioimaging agents. The compound's potential application in OLED materials is also being explored, given the indole core's electron-rich nature and the trifluoromethyl group's ability to modify emission characteristics. These applications respond to frequent searches about fluorinated organic materials for electronic devices.

Quality control aspects of 2803834-85-5 are frequently discussed in analytical chemistry forums. The compound typically requires characterization by HPLC, NMR (particularly ¹⁹F NMR for the trifluoromethyl group), and mass spectrometry. Purity standards often exceed 98% for research applications, with special attention to residual solvents and heavy metal content - reflecting the stringent requirements of preclinical studies in pharmaceutical development.

Storage and handling recommendations for 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole emphasize protection from light and moisture, typically suggesting storage at 2-8°C under inert atmosphere. These protocols mirror best practices for handling air-sensitive intermediates, a common concern for researchers working with organobromine compounds. The compound's stability profile makes it suitable for international shipping, addressing logistical questions frequently raised by global research teams.

Recent patent literature reveals innovative applications of CAS 2803834-85-5 in proteolysis targeting chimera (PROTAC) designs, particularly as warhead components. This connects with the booming interest in targeted protein degradation technologies. The compound's ability to serve as a pharmacophore in both traditional inhibitors and novel degrader molecules demonstrates its versatility in modern drug discovery paradigms.

Environmental and safety assessments of 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole indicate it requires standard laboratory precautions comparable to other research chemicals. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended during handling, reflecting the growing emphasis on laboratory safety culture in research institutions worldwide.

The market availability of 2803834-85-5 from multiple chemical suppliers ensures competitive pricing and reliable supply chains - factors increasingly important for medicinal chemistry programs. Custom synthesis options are also available for researchers requiring isotope-labeled versions or bulk quantities, catering to the diverse needs of drug metabolism studies and scale-up projects.

Future research directions for 7-bromo-4-(trifluoromethyl)-2,3-dihydro-1H-indole may explore its potential in covalent inhibitor design, leveraging the reactivity of the bromine substituent. Additionally, its application in metal-organic frameworks (MOFs) as a functional linker represents an emerging interdisciplinary research area, combining pharmaceutical chemistry with materials science - a crossover topic generating significant academic interest.